Cas no 111512-52-8 (1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)-)

• Product Name: 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)-
• CAS No: 111512-52-8
• MF: C₃HClF₄
• MW: 148.486654043198
• CID: 3611544
• PubChem ID: 10964668
• Update Time: 2025-06-15

1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)-
• (E)-1-Chloro-2,3,3,3-tetrafluoropropene
• 111512-52-8
• SCHEMBL70518
• (1E)-1-chloro-2,3,3,3-tetrafluoroprop-1-ene
• GDPWRLVSJWKGPJ-OWOJBTEDSA-N
• 824-262-8
• E-1-Chloro-2,3,3,3-tetrafluoropropene

• Inchi： 1S/C3HClF4/c4-1-2(5)3(6,7)8/h1H/b2-1+
• InChI Key： GDPWRLVSJWKGPJ-OWOJBTEDSA-N
• SMILES： C(/Cl)=C(\F)/C(F)(F)F

Computed Properties

• Exact Mass: 147.9702904Da
• Monoisotopic Mass: 147.9702904Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)-

Comprehensive Analysis of 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- (CAS No. 111512-52-8)

The chemical compound 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- (CAS No. 111512-52-8) is a fluorinated organic molecule with significant applications in industrial and research settings. Its unique structure, featuring a chloro and tetrafluoro substitution pattern, makes it a valuable intermediate in the synthesis of advanced materials and specialty chemicals. This article delves into its properties, uses, and relevance in modern chemistry, addressing common queries such as "what is 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- used for" and "how to synthesize 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)-."

One of the most notable characteristics of 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- is its role as a building block in the production of fluoropolymers and refrigerants. With growing interest in sustainable chemistry and green alternatives, researchers are exploring its potential in low-global-warming-potential (GWP) applications. The compound's E-configuration (trans arrangement) also contributes to its stability and reactivity, making it a preferred choice for selective chemical transformations. Questions like "is 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- environmentally friendly" highlight the intersection of this compound with contemporary environmental concerns.

From a molecular perspective, 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- exhibits distinct physicochemical properties. Its boiling point, vapor pressure, and solubility are critical parameters for industrial handling. Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) are commonly employed to verify its purity and configuration. Searches like "how to analyze 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)-" reflect the technical demands of working with this compound.

The synthesis of 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- typically involves halogen exchange reactions or catalytic fluorination of precursor alkenes. Recent advancements in catalysis and flow chemistry have improved the efficiency of these processes, reducing waste and energy consumption. This aligns with the broader trend toward circular economy practices in chemical manufacturing. Queries such as "latest methods for synthesizing 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)-" underscore the evolving nature of its production.

In addition to its industrial uses, 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- has garnered attention in academic research. Its reactivity with nucleophiles and electrophiles makes it a versatile substrate for studying mechanistic organic chemistry. Furthermore, its potential applications in pharmaceutical intermediates and agrochemicals are areas of active investigation. Searches like "1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- in drug discovery" highlight its cross-disciplinary relevance.

Safety and regulatory compliance are paramount when handling 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)-. Proper personal protective equipment (PPE) and ventilation systems are essential to mitigate exposure risks. While the compound is not classified as hazardous under standard regulations, adherence to good laboratory practices (GLP) ensures safe usage. Questions such as "safety guidelines for 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)-" reflect user concerns about operational protocols.

Looking ahead, the demand for 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- is expected to rise, driven by innovations in material science and sustainable technologies. Its compatibility with emerging fields like carbon capture and energy storage positions it as a compound of future significance. By addressing key user queries and integrating current trends, this article aims to provide a holistic understanding of 1-Propene, 1-chloro-2,3,3,3-tetrafluoro-, (E)- while optimizing for search visibility and reader engagement.